Cas no 136946-81-1 (1H-Indene, (1,2-ethanediyl)bis-)

1H-Indene, (1,2-ethanediyl)bis- structure
136946-81-1 structure
Product name:1H-Indene, (1,2-ethanediyl)bis-
CAS No:136946-81-1
MF:C20H18
MW:258.35692
CID:1241578
PubChem ID:2733355

1H-Indene, (1,2-ethanediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene, (1,2-ethanediyl)bis-
    • 1-[2-(1H-inden-1-yl)ethyl]-1H-indene
    • 15721-07-0
    • DTXSID40369860
    • 1,2-Bis(indenyl)ethane
    • DTXSID501312944
    • Bis-1,2-(1-indenyl)ethane
    • 1,2-bisindenylethane
    • 1.2-bisindenylethane
    • MFCD06797432
    • 1,2-bis(1-indenyl)ethane
    • 1,2-Bis(inden-1-yl)ethane
    • 136946-81-1
    • Inchi: InChI=1S/C20H18/c1-3-7-19-15(5-1)9-11-17(19)13-14-18-12-10-16-6-2-4-8-20(16)18/h1-12,17-18H,13-14H2
    • InChI Key: CTWJQOQFTNPBCX-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(C=CC2=C1)CCC3C=CC4=CC=CC=C34

Computed Properties

  • Exact Mass: 258.14094
  • Monoisotopic Mass: 258.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
  • XLogP3: 5.9

Experimental Properties

  • PSA: 0

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